Cas no 152212-15-2 (Cyclohexanecarboxylicacid, 1-methyl-2-oxo-)

Cyclohexanecarboxylicacid, 1-methyl-2-oxo- structure
152212-15-2 structure
Product Name:Cyclohexanecarboxylicacid, 1-methyl-2-oxo-
CAS No:152212-15-2
MF:C8H12O3
MW:156.179082870483
CID:99322
PubChem ID:11321084
Update Time:2025-04-18

Cyclohexanecarboxylicacid, 1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1-methyl-2-oxo-
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo- (9CI)
    • SCHEMBL3170
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (-)- (9CI)
    • 1-Methyl-2-oxocyclohexanecarboxylic acid
    • DTXSID60462201
    • 1-methyl-2-oxocyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (+)- (9CI)
    • AKOS026736360
    • 152212-62-9
    • SSNKQVCRNSRBRB-UHFFFAOYSA-N
    • 152212-15-2
    • methylcyclohexanone carboxylic acid
    • Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (-)-
    • 152212-38-9
    • DTXCID50413020
    • DB-103295
    • Inchi: 1S/C8H12O3/c1-8(7(10)11)5-3-2-4-6(8)9/h2-5H2,1H3,(H,10,11)
    • InChI Key: SSNKQVCRNSRBRB-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1(C(=O)O)C

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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